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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B074445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3'-
chloroacetophenone, a key chemical intermediate in the synthesis of various pharmaceutical

compounds. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with the experimental protocols for these

analyses.

Structural Elucidation: A Multi-Faceted Approach
The structural characterization of 3'-chloroacetophenone is achieved through the combined

application of NMR, IR, and Mass Spectrometry. Each technique provides unique and

complementary information, leading to an unambiguous identification of the molecule.
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3'-Chloroacetophenone
Structure Elucidation

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Dissolve ~10-20 mg in
~0.7 mL CDCl₃

Transfer to NMR Tube

Acquire ¹H and ¹³C Spectra

Place a drop of neat liquid
on a salt plate (e.g., NaCl)

Form a thin film

Acquire IR Spectrum

Introduce a small amount of sample
into the ion source

Ionize using Electron Ionization (EI)

Analyze fragments by m/z ratio

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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